5-((1-(Methylsulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(1-methylsulfonylpiperidin-3-yl)methyl]-3-pyrazin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H17N5O3S/c1-22(19,20)18-6-2-3-10(9-18)7-12-16-13(17-21-12)11-8-14-4-5-15-11/h4-5,8,10H,2-3,6-7,9H2,1H3
• InChI Key: AGUJPXLVDVRJJB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)CC2=NC(=NO2)C3=NC=CN=C3
• Molecular Formula: C13H17N5O3S
• Molecular Weight: 323.37 g/mol

Description

5-((1-(Methylsulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Synthesis and Biological Evaluation

5-Substituted 1,3,4-oxadiazole derivatives, including compounds with structures related to 5-((1-(Methylsulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole, have been synthesized and analyzed for their biological activities. These compounds are of interest due to their potential biological properties. For example, a series of these derivatives were synthesized and their structures confirmed using modern spectroscopic techniques. These compounds were evaluated for their inhibitory activity against butyrylcholinesterase (BChE) enzyme, and molecular docking studies were conducted to assess their binding affinity and orientation in the active sites of human BChE protein. Key amino acid residues involved in the binding of these compounds were identified, suggesting their potential therapeutic applications in conditions related to BChE activity (Khalid et al., 2016).

Antimicrobial Activities

Compounds bearing the 1,3,4-oxadiazole moiety, similar to 5-((1-(Methylsulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole, have been investigated for their antimicrobial properties. In a study, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and showed moderate to potent activity against both Gram-negative and Gram-positive bacteria. The synthesis involved several steps, including the conversion of benzenesulfonyl chloride to various intermediate compounds, ultimately yielding the target compounds which were then tested for their antibacterial efficacy (Khalid et al., 2016).

Sulfone-Linked Bis Heterocycles

Another area of interest is the synthesis and evaluation of sulfone-linked bis heterocycles, which include structures related to the compound . Novel sulfone-linked bis heterocycles combining pyrazolines with thiadiazoles, oxadiazoles, and triazoles were prepared and tested for their antimicrobial activity. Certain compounds in this class showed pronounced activity, highlighting their potential as antimicrobial agents. This research demonstrates the diverse biological activities that can be associated with compounds containing 1,3,4-oxadiazole and related heterocyclic moieties (Padmavathi et al., 2008).